Cas no 1351645-80-1 (N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide)

N-Cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide is a specialized diamide compound featuring a cyclopropyl and a 2,5-dimethylfuran-3-ylmethyl moiety. Its unique structure imparts potential advantages in applications such as agrochemical or pharmaceutical intermediates, where selective reactivity and stability are critical. The cyclopropyl group may enhance metabolic resistance, while the furan moiety could contribute to electronic or steric effects, influencing binding affinity or degradation pathways. This compound’s tailored design offers opportunities for further functionalization, making it a versatile building block in synthetic chemistry. Its well-defined molecular architecture supports precise modifications, catering to research and development in targeted chemical synthesis.

N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide structure

1351645-80-1 structure

Product Name:N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide

CAS No:1351645-80-1

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:6275233

PubChem ID:56765598

Update Time:2025-06-08

N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

- N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide
- VU0536736-1
- 1351645-80-1
- AKOS024538559
- N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide
- N1-cyclopropyl-N2-((2,5-dimethylfuran-3-yl)methyl)oxalamide
- N'-cyclopropyl-N-[(2,5-dimethylfuran-3-yl)methyl]oxamide
- F6201-0336
- Inchi： 1S/C12H16N2O3/c1-7-5-9(8(2)17-7)6-13-11(15)12(16)14-10-3-4-10/h5,10H,3-4,6H2,1-2H3,(H,13,15)(H,14,16)
- InChI Key： CHPKVMJHSWLKNR-UHFFFAOYSA-N
- SMILES： O=C(C(NCC1C=C(C)OC=1C)=O)NC1CC1

Computed Properties

Exact Mass: 236.11609238g/mol
Monoisotopic Mass: 236.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 71.3Å²

N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6201-0336-2μmol	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6201-0336-5μmol	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6201-0336-10μmol	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6201-0336-1mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	1mg	$54.0	2023-09-09
Life Chemicals	F6201-0336-2mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	2mg	$59.0	2023-09-09
Life Chemicals	F6201-0336-3mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	3mg	$63.0	2023-09-09
Life Chemicals	F6201-0336-4mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	4mg	$66.0	2023-09-09
Life Chemicals	F6201-0336-5mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	5mg	$69.0	2023-09-09
Life Chemicals	F6201-0336-10mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	10mg	$79.0	2023-09-09
Life Chemicals	F6201-0336-15mg	N-cyclopropyl-N'-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide	1351645-80-1	15mg	$89.0	2023-09-09

N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide Related Literature

1. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
2. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Emerging trends in point-of-care biosensing strategies for molecular architectures and antibodies of SARS-CoV-2

GopiKaruppaiah,ArtiVashist,MadhavanNair,MuruganVeerapandian,PandiarajManickam

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide

Research Briefing on N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide (CAS: 1351645-80-1)

In recent years, the compound N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide (CAS: 1351645-80-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, characterized by its furan and cyclopropyl moieties, has been investigated for its role as a modulator in various biochemical pathways. Recent studies highlight its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the NLRP3 inflammasome, a key player in chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide. A novel catalytic method utilizing palladium-based complexes has been reported to enhance the efficiency of its production, as detailed in a recent ACS Catalysis publication. This method not only reduces byproduct formation but also improves scalability for industrial applications.

Pharmacological evaluations have further revealed the compound's promising pharmacokinetic profile, including good oral bioavailability and metabolic stability. Preclinical trials in murine models have shown dose-dependent anti-inflammatory effects without significant toxicity, positioning it as a candidate for further development in autoimmune disease therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's off-target effects and long-term safety. Ongoing research is focused on structure-activity relationship (SAR) studies to refine its selectivity and potency. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, N-cyclopropyl-N'-(2,5-dimethylfuran-3-yl)methylethanediamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activities and improved synthetic accessibility underscore its potential as a lead compound for future therapeutic agents. Continued investment in research and development will be critical to unlocking its full clinical potential.